Cas no 1374574-18-1 (5-Bromo-4-chloroisobenzofuran-1(3H)-one)

• Product Name: 5-Bromo-4-chloroisobenzofuran-1(3H)-one
• CAS No: 1374574-18-1
• MF: C₈H₄BrClO₂
• MW: 247.473160743713
• CID: 2192987
• Update Time: 2023-08-06

5-Bromo-4-chloroisobenzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-chloroisobenzofuran-1(3h)-one
• 1(3H)-Isobenzofuranone, 5-bromo-4-chloro-
• WFMOWAALVUVVSD-UHFFFAOYSA-N
• 5-bromo-4-chloro-2-benzofuran-1(3H)-one
• 5-Bromo-4-chloroisobenzofuran-1(3H)-one

• Inchi： 1S/C8H4BrClO2/c9-6-2-1-4-5(7(6)10)3-12-8(4)11/h1-2H,3H2
• InChI Key： WFMOWAALVUVVSD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=O)OCC=2C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Topological Polar Surface Area: 26.3